Cas no 83913-07-9 (Tri(1,3,5-triazine-2,4,6-triamine) phosphate)

Tri(1,3,5-triazine-2,4,6-triamine) phosphate structure
83913-07-9 structure
Product Name:Tri(1,3,5-triazine-2,4,6-triamine) phosphate
CAS No:83913-07-9
MF:C9H21N18O4P
MW:476.354996442795
CID:723167
PubChem ID:44153590
Update Time:2025-04-19

Tri(1,3,5-triazine-2,4,6-triamine) phosphate Chemical and Physical Properties

Names and Identifiers

    • Tri(1,3,5-triazine-2,4,6-triamine) phosphate
    • phosphoric acid,1,3,5-triazine-2,4,6-triamine
    • tri[1,3,5-triazine-2,4,6-triamine] phosphate
    • NS00091107
    • EINECS 281-286-6
    • Phosphoric acid--1,3,5-triazinane-2,4,6-triimine (1/3)
    • DTXSID001004059
    • 83913-07-9
    • Inchi: 1S/3C3H6N6.H3O4P/c3*4-1-7-2(5)9-3(6)8-1;1-5(2,3)4/h3*(H6,4,5,6,7,8,9);(H3,1,2,3,4)
    • InChI Key: VEEYNHRIWSTTFZ-UHFFFAOYSA-N
    • SMILES: P(=O)(O)(O)O.N1C(N)=NC(N)=NC=1N.N1C(N)=NC(N)=NC=1N.N1C(N)=NC(N)=NC=1N

Computed Properties

  • Exact Mass: 476.173
  • Monoisotopic Mass: 476.173
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 12
  • Hydrogen Bond Acceptor Count: 22
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 0
  • Complexity: 113
  • Covalently-Bonded Unit Count: 4
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 428A^2

Experimental Properties

  • Boiling Point: 1349.9°C at 760 mmHg
  • Flash Point: 770.2°C
  • PSA: 444.33000
  • LogP: -5.70310
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